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Cat. No.: B1328777

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Hexylcyclohexane, a saturated aliphatic hydrocarbon with the chemical formula Ci2Hz4, is a
colorless liquid with applications as a solvent and in the formulation of various industrial
products.[1][2][3] Its non-polar nature and specific physical characteristics are of considerable
interest in chemical synthesis, materials science, and potentially in drug delivery systems
where solubility and partitioning behavior are critical. This technical guide provides a
comprehensive overview of the core physical properties of n-hexylcyclohexane, complete with
guantitative data, general experimental methodologies, and a logical workflow for its
characterization.

Core Physical Properties

The physical properties of n-hexylcyclohexane are summarized in the table below. These
values have been compiled from various chemical databases and literature sources, providing
a baseline for its characterization and application.
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Property Value Units References
Molecular Formula Ciz2H24 [11[41[5]
Molecular Weight 168.32 g/mol [5]1[6]
Appearance Colorless liquid [5]

Boiling Point 208 - 229 °C [11[2][416]
Melting Point -52 to -43 °C [2][4]
Density 0.801 - 0.824 g/cm3 [1112114]
Refractive Index 1.441 - 1.449 [1][2][4]
Flash Point 80.2 - 84.3 °C (21071061
Vapor Pressure 0.11-0.132 mmHg [2][7]
Solubility in Water 0.1242 mg/L (estimated) [7]

LogP (o/w)

6.246 (estimated)

[7]

Experimental Protocols for Physical Property
Determination

While specific experimental details for n-hexylcyclohexane are not extensively published, the

following are general and widely accepted methodologies for determining the key physical

properties of liquid hydrocarbons.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point is distillation.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:
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o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The liquid is heated, and the temperature is recorded when the vapor and liquid are in
equilibrium, and a steady stream of distillate is collected. This temperature is the boiling

point.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. It is typically determined
using a pycnometer or a vibrating tube densitometer.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) or a digital densitometer, and a balance.

e Procedure (using a pycnometer):

[¢]

The empty pycnometer is weighed.

It is then filled with the sample liquid and weighed again.

[e]

o

Finally, the pycnometer is emptied, cleaned, and filled with a reference substance of
known density (e.g., distilled water) and weighed.

o

The density of the sample is calculated using the weights and the known density of the
reference substance.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a characteristic property of a substance and is measured using a
refractometer.

e Apparatus: An Abbe refractometer is commonly used.
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e Procedure:

o

[¢]

[¢]

A few drops of the liquid sample are placed on the prism of the refractometer.
The prism is closed, and light is passed through the sample.

The user looks through the eyepiece and adjusts the instrument until the dividing line

between the light and dark fields is sharp and centered.

o

The refractive index is then read directly from the scale.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of a liquid chemical compound like n-hexylcyclohexane.
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Workflow for Physical Property Characterization

This workflow begins with obtaining and ensuring the purity of the n-hexylcyclohexane
sample, as impurities can significantly affect physical property measurements. Following
purification, key properties such as boiling point, density, refractive index, and flash point are
determined experimentally. The collected data is then compiled and analyzed to generate a
comprehensive technical report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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